2-{4-[2-Nitro-5-(pyrrolidin-1-yl)phenyl]piperazin-1-yl}ethanol

• Molecular Formula: C16H24N4O3
• Molecular Weight: 320.39 g/mol
• IUPAC Name: 2-[4-(2-nitro-5-pyrrolidin-1-ylphenyl)piperazin-1-yl]ethanol
• InChI: InChI=1S/C16H24N4O3/c21-12-11-17-7-9-19(10-8-17)16-13-14(18-5-1-2-6-18)3-4-15(16)20(22)23/h3-4,13,21H,1-2,5-12H2
• InChI Key: PDSYPHRKXKDOAH-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=CC(=C(C=C2)[N+](=O)[O-])N3CCN(CC3)CCO

Description

2-{4-[2-Nitro-5-(pyrrolidin-1-yl)phenyl]piperazin-1-yl}ethanol is a complex organic compound featuring a piperazine ring substituted with a nitro group and a pyrrolidine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{4-[2-Nitro-5-(pyrrolidin-1-yl)phenyl]piperazin-1-yl}ethanol typically involves multiple steps:

Formation of the Nitro Group:

Piperazine Ring Formation: The piperazine ring can be synthesized through cyclization reactions involving ethylenediamine and dihaloalkanes.

Pyrrolidine Ring Formation: The pyrrolidine ring is often synthesized via cyclization of 1,4-diaminobutane.

Final Coupling: The final step involves coupling the nitro-substituted phenyl group with the piperazine and pyrrolidine rings under controlled conditions, often using catalysts and solvents like acetonitrile.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity. This could include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The nitro group can undergo reduction to form amines.

Reduction: The compound can be reduced using hydrogenation reactions.

Substitution: The aromatic ring can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide.

Reduction: Catalysts such as palladium on carbon (Pd/C) in the presence of hydrogen gas.

Substitution: Electrophiles like halogens or sulfonyl chlorides.

Major Products

Reduction: Amines.

Substitution: Halogenated or sulfonated derivatives.

Scientific Research Applications

2-{4-[2-Nitro-5-(pyrrolidin-1-yl)phenyl]piperazin-1-yl}ethanol has several applications in scientific research:

Medicinal Chemistry: It is studied for its potential as a pharmacophore in drug design, particularly for its interactions with various biological targets.

Biological Studies: The compound is used in studies involving enzyme inhibition and receptor binding.

Industrial Applications: It can be used as an intermediate in the synthesis of more complex molecules with potential therapeutic benefits.

Mechanism of Action

The mechanism of action of 2-{4-[2-Nitro-5-(pyrrolidin-1-yl)phenyl]piperazin-1-yl}ethanol involves its interaction with specific molecular targets, such as enzymes or receptors. The nitro group can participate in redox reactions, while the piperazine and pyrrolidine rings can enhance binding affinity through hydrophobic interactions and hydrogen bonding.

Comparison with Similar Compounds

Similar Compounds

• 2-{4-[2-Nitro-5-(morpholin-1-yl)phenyl]piperazin-1-yl}ethanol
• 2-{4-[2-Nitro-5-(piperidin-1-yl)phenyl]piperazin-1-yl}ethanol

Uniqueness

The presence of the pyrrolidine ring in 2-{4-[2-Nitro-5-(pyrrolidin-1-yl)phenyl]piperazin-1-yl}ethanol provides unique steric and electronic properties that can influence its biological activity and binding affinity compared to similar compounds with different substituents.